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Compound of Interest

Compound Name: Methoxy-PEG-C3-amide-C2-Mal

Cat. No.: B15560024

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Methoxy-PEG-C3-amide-C2-Mal. Adherence to
these procedures is vital for ensuring personal safety and proper disposal.

Chemical Identifier:

Compound Name Methoxy-PEG-C3-amide-C2-Mal

CAS Number 883993-35-9[1][2][3]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for Methoxy-PEG-C3-amide-C2-Mal is not readily
available, the presence of a maleimide functional group suggests that this compound should be
handled as a hazardous chemical. Maleimides are known to be reactive towards thiols and can
act as alkylating agents. The SDS for maleimide indicates it can be toxic if swallowed, cause
severe skin burns and eye damage, and may lead to an allergic skin reaction[4][5]. Therefore,
appropriate PPE is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Double gloving with powder-
free nitrile or neoprene gloves
is recommended. Thicker
gloves generally offer better
protection.[6] Gloves should be
changed regularly (e.g., every
30-60 minutes) or immediately
upon known or suspected

contact.[6]

Body Protection

Laboratory coat or gown

A disposable, polyethylene-
coated gown with long sleeves
and a back closure is preferred
to prevent skin contact.[7]
Standard lab coats should be

fully buttoned.

Eye and Face Protection

Safety goggles and face shield

Safety goggles are essential to
protect against splashes.[8] A
face shield worn over safety
glasses is required when there
is a risk of splashing or aerosol

generation.[7][9]

Respiratory Protection

Respirator (if necessary)

Use of this compound should
be in a well-ventilated area or
a chemical fume hood to avoid
inhalation of any dust or
aerosols.[10] If engineering
controls are not sufficient to
keep airborne concentrations
below exposure limits, a

respirator may be required.[9]
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Fully enclosed shoes are
Foot Protection Closed-toe shoes required to protect against

spills.

Operational Plan: From Receipt to Use

A systematic approach to handling Methoxy-PEG-C3-amide-C2-Mal is essential to minimize
exposure and maintain compound integrity.

Storage and Handling:

Condition Temperature Additional Notes

Store in a tightly sealed

Powder -20°C[1][11] S )
container in a dry environment.
Use freshly opened,

In Solvent -80°C[1][11] hygroscopic-free solvent (e.qg.,

DMSO) for reconstitution.[11]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace within a chemical fume hood.

o Reconstitution: If working with the powder, carefully weigh the required amount. To dissolve,
use an appropriate solvent such as DMSO. Ultrasonic assistance may be necessary for
complete dissolution.[11]

e Reaction: When using in a reaction, such as binding to a hemoglobin residue[1][11], ensure
the reaction vessel is properly contained within the fume hood.

o Post-Reaction: Following the experimental procedure, any unused solution should be
immediately designated for proper disposal.

Disposal Plan
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All waste containing Methoxy-PEG-C3-amide-C2-Mal must be treated as hazardous chemical

waste.

Waste Segregation and Disposal:

Waste Type Collection and Labeling Disposal Procedure
Unused powder should remain
in its original, sealed container
if possible.[4] Contaminated Dispose of as hazardous
consumables (e.g., pipette chemical waste through your
Solid Waste tips, gloves, wipes) should be institution's Environmental
collected in a dedicated, Health and Safety (EHS) office
sealed, and clearly labeled or a licensed contractor.[4]
hazardous waste container.
[10]
Collect all solutions containing
the compound in a clearly Do not pour down the drain.[4]
labeled, leak-proof hazardous Arrange for collection by your
Liquid Waste waste container.[4][10] The institution's EHS office or a
label should include licensed hazardous waste
"Hazardous Waste" and the disposal contractor.[4]
chemical name.[4]
For minor spills of powder,
avoid generating dust.[12] Use
dry cleanup procedures and )
o All cleanup materials should
) place the material in a sealed, )
Spill Cleanup be disposed of as hazardous

labeled container for disposal.
[12] For liquid spills, absorb
with an inert material and

collect in a suitable container.

waste.[4]

Visual Workflow for Handling Methoxy-PEG-C3-

amide-C2-Mal
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Workflow for Safe Handling of Methoxy-PEG-C3-amide-C2-Mal
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Caption: Logical workflow from preparation to disposal for Methoxy-PEG-C3-amide-C2-Mal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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